2-Bromo-4-chloropyridine
Overview
Description
2-Bromo-4-chloropyridine is a compound with the molecular formula C5H3BrClN . It has an average mass of 192.441 Da and a monoisotopic mass of 190.913727 Da .
Synthesis Analysis
The synthesis of 2-Bromo-4-chloropyridine from 2-Amino-4-chloropyridine has been reported . Another method involves the use of copper source in acetonitrile, followed by the addition of tBuONO .Molecular Structure Analysis
The molecular structure of 2-Bromo-4-chloropyridine consists of a pyridine ring substituted with bromine and chlorine at the 2nd and 4th positions respectively .Physical And Chemical Properties Analysis
2-Bromo-4-chloropyridine appears as a light yellow liquid . It has a melting point of less than 30°C . The density is predicted to be 1.736±0.06 g/cm3 .Scientific Research Applications
- Herbicides and Fungicides : Researchers explore the use of 2-Bromo-4-chloropyridine as a building block for developing novel herbicides and fungicides. Its structural features make it suitable for modifying existing agrochemicals to enhance their efficacy against pests and pathogens .
- Antiviral Agents : The compound’s structural diversity makes it a potential candidate for antiviral drug development. Researchers explore its activity against specific viruses .
- Functional Materials : Scientists investigate its incorporation into materials for applications such as sensors, catalysts, and optoelectronic devices .
- Enzyme Modulators : The compound’s reactivity allows for the design of enzyme modulators, which can regulate biological processes .
- Colorants : 2-Bromo-4-chloropyridine derivatives find applications in the dyestuff industry. Researchers study their color properties and stability for use as pigments or dyes .
- Ligands for Metal Complexes : The compound’s halogen atoms can coordinate with metal ions. Researchers explore its use as a ligand in coordination chemistry, potentially leading to new catalysts or luminescent materials .
Agrochemicals and Pesticides
Pharmaceuticals
Materials Science
Chemical Biology
Dyestuff and Pigments
Coordination Chemistry
Safety and Hazards
2-Bromo-4-chloropyridine is harmful if swallowed, in contact with skin, or if inhaled . It causes skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include wearing protective gloves, clothing, and eye/face protection, and avoiding breathing dust/fume/gas/mist/vapors/spray .
properties
IUPAC Name |
2-bromo-4-chloropyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3BrClN/c6-5-3-4(7)1-2-8-5/h1-3H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SURKZMFXICWLHU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1Cl)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3BrClN |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80376497 |
Source
|
| Record name | 2-Bromo-4-chloropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80376497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.44 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-4-chloropyridine | |
CAS RN |
22918-01-0 |
Source
|
| Record name | 2-Bromo-4-chloropyridine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80376497 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Bromo-4-chloropyridine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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